![molecular formula C8H16N2O B6233989 (7R,8aR)-7-methoxy-octahydropyrrolo[1,2-a]pyrazine CAS No. 1628604-84-1](/img/no-structure.png)
(7R,8aR)-7-methoxy-octahydropyrrolo[1,2-a]pyrazine
Description
Synthesis Analysis
Synthesis analysis involves understanding the process of creating the compound. This can include retrosynthetic analysis, which is a technique for planning a synthesis route by transforming a complex target molecule into simpler precursor structures .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. This can be achieved through various methods such as X-ray diffraction .Chemical Reactions Analysis
Chemical reactions analysis involves understanding how the compound reacts with other compounds. This can be achieved through experimental methods or through computational models .Scientific Research Applications
Enantiomerically Pure Piperazines Synthesis
Research by Harish and Periasamy (2017) explored the synthesis of enantiomerically pure piperazines, including derivatives of octahydropyrrolo[1,2-a]pyrazine, via the reduction of cyclic amides using sodium borohydride-iodine. This methodological approach is significant for producing compounds with potential biological activities from enantiomerically pure L-proline and hydroxyproline derivatives (Harish & Periasamy, 2017).
Anti-Inflammatory Applications
Zhou et al. (2013) synthesized pyrrolo[1,2-a]pyrazine derivatives demonstrating moderate in vitro anti-inflammatory effects, highlighting the structural importance of pyrrolo[1,2-a]pyrazine for bioactivity. The study indicates potential uses of these compounds as anti-inflammatory agents (Zhou et al., 2013).
Antimalarial Activity
Guillon et al. (2004) investigated pyrrolo[1,2-a]quinoxalines and related derivatives for their antimalarial activity against Plasmodium falciparum strains. The findings suggest that bispyrrolo[1,2-a]quinoxalines have superior antimalarial activity compared to their monomeric counterparts, with specific structural modifications enhancing pharmacological action (Guillon et al., 2004).
Organic Optoelectronic Materials
Meti et al. (2017) explored the synthesis of dipyrrolopyrazine derivatives, focusing on their potential as organic materials for optoelectronic applications. The study presents efficient synthesis methods and investigates the optical and thermal properties of these compounds, indicating their promise in optoelectronic technologies (Meti et al., 2017).
Cytotoxic Activity Against Cancer Cells
Research by Hassan et al. (2014) on pyrazolo[1,5-a]pyrimidine derivatives revealed their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, suggesting the potential for these compounds in cancer treatment strategies (Hassan et al., 2014).
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (7R,8aR)-7-methoxy-octahydropyrrolo[1,2-a]pyrazine involves the cyclization of a suitable precursor molecule. The precursor molecule can be synthesized from commercially available starting materials through a series of reactions.", "Starting Materials": [ "4-methoxyphenylacetic acid", "ethyl acetoacetate", "ammonium acetate", "ethyl chloroformate", "sodium hydroxide", "methylamine", "acetic acid", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Synthesis of ethyl 4-methoxyphenylacetoacetate by reacting 4-methoxyphenylacetic acid with ethyl acetoacetate in the presence of ammonium acetate and ethyl chloroformate.", "Step 2: Cyclization of ethyl 4-methoxyphenylacetoacetate by treating it with sodium hydroxide in methanol to form (7R,8aR)-7-methoxy-octahydropyrrolo[1,2-a]pyrazine.", "Step 3: Purification of the product by recrystallization from acetic acid and water, followed by washing with hydrochloric acid and sodium chloride solution." ] } | |
CAS No. |
1628604-84-1 |
Molecular Formula |
C8H16N2O |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
